N-[beta-(3,4-Dihydroxyphenyl)-ethyl]-cyclopropanecarboxamide

• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: N-[2-(3,4-dihydroxyphenyl)ethyl]cyclopropanecarboxamide
• InChI: InChI=1S/C12H15NO3/c14-10-4-1-8(7-11(10)15)5-6-13-12(16)9-2-3-9/h1,4,7,9,14-15H,2-3,5-6H2,(H,13,16)
• InChI Key: QRCAPINFFWAXGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NCCC2=CC(=C(C=C2)O)O

Description

N-[beta-(3,4-Dihydroxyphenyl)-ethyl]-cyclopropanecarboxamide is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Dissolve 15.0 g. of dopamine hydrochloride in 200 ml. of pyridine. Add with stirring 24.96 g. of cyclopropane-carboxylic acid chloride portionwise over a 2-hour period at room temperature. Stir at room temperature overnight. Add methanol (200 ml.), water (75 ml.) and concentrate ammonium hydroxide solution (50 ml.) to the reaction mixture and allow the clear solution to stand for 5 hours at room temperature. Pour the solution into 2 liters of of 2N hydrochloric acid and ice with vigorous agitation. Extract the oily precipitate with ethyl acetate. Wash the extract with saturated aqueous sodium bicarbonate solution, dry over sodium sulfate and evaporate to a residue. Dissolve the residue from ethyl acetate-ethyl ether and crystallize to obtain the title compound, m.p. 174.5°-176° C.